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Solubility Data and Preparation

The following table summarizes the available solubility data for Rimacalib in DMSO and Ethanol, based on

supplier specifications and research protocols.

Solvent Concentration Preparation Notes / Key Uses

DMSO 125 mg/mL (316.90

mM) [1] [2]

Sonication is recommended to aid dissolution [1]. Suitable for

preparing high-concentration stock solutions.

Ethanol 16.67 mg/mL (42.26

mM) [2]

Ultrasonication is recommended [2].

Experimental Protocols from Research

In experimental settings, Rimacalib dissolved in DMSO is used to treat cells. The following workflow

outlines a typical protocol for studying its effects on cardiomyocytes [3]:
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Prepare Rimacalib
Stock Solution

Dissolve in DMSO to
10 mM concentration

Pre-incubate with
Cardiomyocytes

Incubate for at least
15 minutes

Proceed with Assays
(e.g., Ca²⁺ imaging, patch-clamp)

Click to download full resolution via product page

Experimental workflow for Rimacalib treatment in cardiomyocytes [3].

The specific protocol is as follows [3]:

Stock Solution: Prepare a 10 mM concentration of Rimacalib in DMSO.
Cell Pre-incubation: Cardiomyocytes are pre-incubated with Rimacalib at a final concentration of 10

µM.
Incubation Time: The pre-incubation should last for at least 15 minutes before commencing the

experimental assays.

Biological Context of Rimacalib

Understanding the compound's background can be helpful for experimental design.
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Primary Target: Rimacalib is a potent and orally bioavailable inhibitor of Ca²⁺/calmodulin-
dependent protein kinase II (CaMKII) [3]. It shows isoform selectivity, with IC₅₀ values of
approximately 1 µM for CaMKIIα and 30 µM for CaMKIIγ [1] [3] [2].

Observed Effects in Research: In cellular studies, Rimacalib (SMP-114) has been shown to:
Reduce SR Ca²⁺ leak and suppress spontaneous arrhythmogenic events in human and murine

cardiomyocytes [3].
Improve Ca²⁺-transient potentiation and cardiomyocyte contractility without negatively

impacting systolic function [1] [3].
Therapeutic Exploration: The compound has been explored for potential therapeutic applications,

including entering clinical phase II trials for the treatment of rheumatoid arthritis [3].

Key Considerations for Researchers

Solvent Impact: DMSO itself can have biological effects on cells. The final concentration of DMSO in

any assay should be controlled, typically not exceeding 0.1%, to minimize solvent toxicity.
Solution Stability: For stock solutions in DMSO, it is recommended to aliquot and store at -80°C for
6 months or -20°C for 1 month to maintain stability and prevent repeated freeze-thaw cycles [2].
Handling Precautions: All described information and protocols are strictly for research purposes.

Products are not intended for human consumption [1] [3] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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